Cas no 497079-79-5 (1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole
• CAS No: 497079-79-5
• MF: C₁₉H₁₆N₂S
• MW: 304.408742904663
• CID: 6295049
• PubChem ID: 949117
• Update Time: 2025-08-05

1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole
• 1-phenethyl-2-(thiophen-2-yl)-1H-benzo[d]imidazole
• HMS1618I19
• AKOS001138194
• F1506-0052
• 1-(2-phenylethyl)-2-thiophen-2-ylbenzimidazole
• 497079-79-5
• Z50131125

• Inchi： 1S/C19H16N2S/c1-2-7-15(8-3-1)12-13-21-17-10-5-4-9-16(17)20-19(21)18-11-6-14-22-18/h1-11,14H,12-13H2
• InChI Key： XGXCVEICUOARIK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=CC=CC=2N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.10341969g/mol
• Monoisotopic Mass: 304.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole

Introduction to 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 497079-79-5) in Modern Chemical Biology

The compound 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 497079-79-5) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of benzodiazole, this molecule incorporates both aromatic and thioaromatic moieties, which have been strategically selected to modulate its biological activity. The presence of a thiophen-2-yl group at the 2-position and an allyl-substituted benzodiazole core suggests potential applications in the development of novel therapeutic agents, particularly in the realms of CNS modulation and anti-inflammatory responses.

Recent advancements in medicinal chemistry have highlighted the importance of benzodiazole derivatives in addressing neurological disorders. The structural motif of benzodiazole is well-documented for its ability to interact with the gamma-aminobutyric acid (GABA) receptor, a key regulator of neuronal excitability. By introducing a thiophen-2-yl substituent, the compound may exhibit altered binding kinetics or enhanced selectivity compared to classical benzodiazoles. This modification has been explored in various research settings to improve pharmacokinetic profiles while maintaining therapeutic efficacy.

The allyl-substituted benzodiazole moiety at the 1-position adds another layer of complexity to the molecule. Allyl groups are known to influence metabolic stability and membrane permeability, making them valuable in drug design for optimizing bioavailability. In combination with the thiophen-2-yl component, this structure may offer a balanced profile for central nervous system (CNS) drugs, where both efficacy and safety are paramount.

Current research in chemical biology has demonstrated that thiophene-based compounds often exhibit significant interactions with biological targets due to their ability to mimic natural heterocyclic structures found in bioactive molecules. The incorporation of a thiophen-2-yl group into the benzodiazole scaffold may enhance binding affinity or alter receptor conformation, leading to novel pharmacological effects. For instance, studies suggest that thiophene derivatives can modulate enzyme activity and signal transduction pathways relevant to neurodegenerative diseases.

The synthesis of 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzodiazole core followed by functionalization with the appropriate substituents. Advances in catalytic methods have enabled more efficient routes to complex heterocycles like this one, reducing reliance on hazardous reagents and improving sustainability.

In terms of potential applications, this compound has garnered interest for its dual functionality��combining CNS-targeting properties with structural features that may enhance drug-like characteristics. Preliminary computational studies using molecular docking have suggested that it could interact with proteins involved in anxiety and sleep disorders, offering a promising lead for further investigation. Additionally, its structural similarity to known therapeutics may facilitate rapid translation into clinical trials.

The role of computational chemistry in optimizing such molecules cannot be overstated. High-throughput virtual screening has been employed to identify derivatives with enhanced potency or selectivity. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, researchers can predict optimal modifications before conducting expensive wet-lab experiments. This approach aligns well with modern drug discovery paradigms that emphasize efficiency and precision.

From a regulatory perspective, compounds like 1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole must undergo rigorous testing to ensure safety and efficacy before entering clinical use. This includes assessment of toxicity profiles, pharmacokinetic behavior, and potential interactions with other drugs. The growing emphasis on personalized medicine also underscores the need for thorough characterization at both preclinical and clinical stages.

The future direction for research involving this compound lies in exploring its mechanism of action across different disease models. Investigating its effects on GABA receptor subtypes or exploring downstream signaling pathways could provide critical insights into its therapeutic potential. Furthermore, interdisciplinary collaborations between chemists and biologists will be essential in translating laboratory findings into tangible benefits for patients.

In conclusion,1-(2-phenylethyl)-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 497079-79-5) exemplifies how strategic molecular design can yield novel candidates for treating neurological disorders. Its unique structural features—combining benzodiazole scaffolding with aromatic and thioaromatic moieties—position it as a promising entity for further development within chemical biology programs aimed at addressing unmet medical needs.